Cas no 96155-58-7 (2-Cyclohexen-1-one, 3-[2-(4-azidophenyl)ethenyl]-5,5-dimethyl-)

• Product Name: 2-Cyclohexen-1-one, 3-[2-(4-azidophenyl)ethenyl]-5,5-dimethyl-
• CAS No: 96155-58-7
• MF: C₁₆H₁₇N₃O
• MW: 267.325683355331
• CID: 751547
• PubChem ID: 54548926
• Update Time: 2025-04-19

2-Cyclohexen-1-one, 3-[2-(4-azidophenyl)ethenyl]-5,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one, 3-[2-(4-azidophenyl)ethenyl]-5,5-dimethyl-
• 3-[2-(4-azidophenyl)ethenyl]-5,5-dimethylcyclohex-2-en-1-one
• 96155-58-7
• DTXSID20712138

• Inchi： 1S/C16H17N3O/c1-16(2)10-13(9-15(20)11-16)4-3-12-5-7-14(8-6-12)18-19-17/h3-9H,10-11H2,1-2H3
• InChI Key： ZINPXDNDEIAROY-UHFFFAOYSA-N
• SMILES： O=C1C=C(C=CC2C=CC(=CC=2)N=[N+]=[N-])CC(C)(C)C1

Computed Properties

• Exact Mass: 267.137162174g/mol
• Monoisotopic Mass: 267.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.5
• Topological Polar Surface Area: 31.4Ų